BENGHE Foundational & Exploratory

Check Availability & Pricing

7-Aminoclonazepam-d4 CAS number and
molecular weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Aminoclonazepam-d4

Cat. No.: B582751

An In-depth Technical Guide to 7-
Aminoclonazepam-d4

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides comprehensive information on 7-Aminoclonazepam-d4, a key

analytical standard in pharmacokinetic and toxicological studies of the benzodiazepine
clonazepam.

Core Data Presentation

Quantitative data for 7-Aminoclonazepam-d4 is summarized in the table below, offering a
clear reference for its physical and chemical properties.
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Property Value Source(s)
CAS Number 1215070-96-4 [11[2]
Molecular Formula C15HsD4CIN3O [1][2]
Molecular Weight 289.75 g/mol [31[4]

7-amino-5-(2-chlorophenyl-
Formal Name 3,4,5,6-d4)-1,3-dihydro-2H-

benzole][1][5]diazepin-2-one

Synonym 7-ACLO-d4 [1][2]
Purity >98% [1]
) A neat solid or a solution in
Formulation o [11[2]
acetonitrile

Metabolic Pathway of Clonazepam

Clonazepam undergoes extensive metabolism in the liver, primarily through the reduction of its
7-nitro group to form the major metabolite, 7-aminoclonazepam. This biotransformation is
predominantly catalyzed by the cytochrome P450 enzyme CYP3A4.[6][7] 7-aminoclonazepam
can then be further metabolized via N-acetylation.[7] Due to its longer detection window
compared to the parent drug, 7-aminoclonazepam is a critical biomarker for assessing
clonazepam use.[7]
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Metabolic Pathway of Clonazepam
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Metabolic Pathway of Clonazepam to 7-Aminoclonazepam.

Experimental Protocols: Quantification of 7-
Aminoclonazepam

7-Aminoclonazepam-d4 serves as an ideal internal standard for the accurate quantification of
7-aminoclonazepam in biological matrices using techniques like liquid chromatography-tandem
mass spectrometry (LC-MS/MS).[5][8]

Objective: To determine the concentration of 7-aminoclonazepam in a biological sample (e.g.,
urine, serum, plasma).

Methodology:
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e Sample Preparation:

o A known amount of the internal standard, 7-Aminoclonazepam-d4, is added to the
biological sample.

o The sample is then subjected to a sample preparation technique such as solid-phase
extraction (SPE) to remove interfering substances.

e LC-MS/MS Analysis:

o The extracted sample is injected into an LC-MS/MS system.

o The analyte (7-aminoclonazepam) and the internal standard (7-Aminoclonazepam-d4)
are separated chromatographically and then detected by the mass spectrometer.

o Quantification is achieved by comparing the peak area ratio of the analyte to the internal
standard against a calibration curve.

Key Mass Spectrometry Parameters:

 lonization Mode: Electrospray lonization (ESI), positive mode.

e Monitoring Mode: Multiple Reaction Monitoring (MRM).

e MRM Transitions:

o 7-Aminoclonazepam: m/z 286 — 222 (quantitative) and m/z 286 — 121 (qualitative).[9]

o 7-Aminoclonazepam-d4: m/z 290 - 226.[9]
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Experimental Workflow for 7-Aminoclonazepam Quantification
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Workflow for quantifying 7-aminoclonazepam using an internal standard.

This guide provides a foundational understanding of 7-Aminoclonazepam-d4, its properties,
metabolic context, and application in analytical methodologies. For specific applications, further
method development and validation are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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